Methyl Arsonic Acid Disodium Salt (~40per cent, Contain Sodium Sulfate)
Methyl Arsonic Acid Disodium Salt (~40per cent, Contain Sodium Sulfate)
Brand Name:
Vulcanchem
CAS No.:
144-21-8
VCID:
VC0135196
InChI:
InChI=1S/CH5AsO3.Na/c1-2(3,4)5;/h1H3,(H2,3,4,5);/q;+1
SMILES:
C[As](=O)(O)O.[Na+]
Molecular Formula:
CH3AsNa2O3
Molecular Weight:
162.96 g/mol
Methyl Arsonic Acid Disodium Salt (~40per cent, Contain Sodium Sulfate)
CAS No.: 144-21-8
Reference Standards
VCID: VC0135196
Molecular Formula: CH3AsNa2O3
Molecular Weight: 162.96 g/mol
CAS No. | 144-21-8 |
---|---|
Product Name | Methyl Arsonic Acid Disodium Salt (~40per cent, Contain Sodium Sulfate) |
Molecular Formula | CH3AsNa2O3 |
Molecular Weight | 162.96 g/mol |
IUPAC Name | sodium;methylarsonic acid |
Standard InChI | InChI=1S/CH5AsO3.Na/c1-2(3,4)5;/h1H3,(H2,3,4,5);/q;+1 |
Standard InChIKey | SDIXRDNYIMOKSG-UHFFFAOYSA-L |
SMILES | C[As](=O)(O)O.[Na+] |
Canonical SMILES | C[As](=O)([O-])[O-].[Na+].[Na+] |
Colorform | Hydrated crystals containing 5H2O or 6H2O Monoclinic spear-shaped plates from absolute alcohol White crystalline solid |
Density | 1.535 /51% w/v aqueous technical/ |
Melting Point | 130-140 °C |
Related CAS | 124-58-3 (Parent) |
Shelf Life | DECOMPOSED BY STRONG OXIDIZING & REDUCING AGENTS. /Decomposes/ slowly at elevated temperatures. Stable to hydrolysis. |
Solubility | 16 g/100 ml in methanol @ 25 °C; 0.005 g/100 ml in hexane @ 25 °C Insoluble in most organic solvents In water, 5.8X10+5 mg/l @ 20 °C. |
Synonyms | disodium methanearsonate methanearsonic acid methylarsonate methylarsonic acid methylarsonous acid monomethylarsonic acid monomethylarsonic acid, ammonium, iron (3+) salt monomethylarsonic acid, calcium salt (2:1) monomethylarsonic acid, dimercury (1+) salt monomethylarsonic acid, dipotassium salt monomethylarsonic acid, disodium salt monomethylarsonic acid, iron (2+) salt (3:2) monomethylarsonic acid, iron salt monomethylarsonic acid, monoammonium salt monomethylarsonic acid, monocalcium salt monomethylarsonic acid, monosodium salt monomethylarsonic acid, zinc salt monosodium methanearsonate MSMA sodium methanearsonate |
Vapor Pressure | 1X10-5 Pa @ 25 °C (7.8X10-8 mm Hg) |
PubChem Compound | 20975696 |
Last Modified | Dec 23 2021 |
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